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Compound of Interest

Compound Name: Squarunkin A hydrochloride

Cat. No.: B11932619 Get Quote

Technical Support Center: Squarunkin A
Hydrochloride
This technical support center provides guidance on the long-term storage, handling, and use of

Squarunkin A hydrochloride for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of Squarunkin A hydrochloride?

A1: Squarunkin A hydrochloride is a potent and selective inhibitor of the interaction between

the chaperone protein UNC119 and its cargo proteins.[1] Specifically, it blocks the binding of

the myristoylated N-terminus of Src family kinases to UNC119A with an IC50 of 10 nM.[1] This

disruption prevents the proper localization and activation of Src kinase in cells.[1][2]

Q2: What are the recommended storage conditions for Squarunkin A hydrochloride?

A2: For long-term stability, Squarunkin A hydrochloride powder should be stored at -20°C for

up to 2 years. Solutions in DMSO can be stored at -80°C for up to 6 months or at -20°C for up

to one month. For short-term storage, a solution in DMSO can be kept at 4°C for up to 2

weeks. It is recommended to prepare solutions on the day of use whenever possible.

Q3: How should I prepare a stock solution of Squarunkin A hydrochloride?
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A3: To prepare a stock solution, dissolve Squarunkin A hydrochloride in DMSO. For

example, to make a 10 mM stock solution, dissolve 5.6 mg of the compound (with a molecular

weight of 560.01 g/mol ) in 1 mL of DMSO. Vortex briefly to ensure it is fully dissolved. Before

use, and prior to opening the vial, allow the product to equilibrate to room temperature for at

least one hour.

Q4: Can I store the DMSO stock solution at room temperature?

A4: It is not recommended to store DMSO stock solutions of Squarunkin A hydrochloride at

room temperature for extended periods. For optimal stability, store aliquots in tightly sealed

vials at -20°C for up to one month or at -80°C for up to six months.

Q5: Is Squarunkin A hydrochloride cytotoxic?

A5: Squarunkin A has been shown to be non-cytotoxic at concentrations up to 10 µM for over

35 hours of incubation.

Storage Conditions
Proper storage of Squarunkin A hydrochloride is crucial for maintaining its stability and

activity. The following tables summarize the recommended storage conditions for the

compound in both solid and solution forms.

Form
Storage

Temperature
Duration Notes

Powder -20°C Up to 2 years

Keep container tightly

sealed in a cool, well-

ventilated area. Avoid

direct sunlight.

Solution in DMSO -80°C Up to 6 months
Store as aliquots in

tightly sealed vials.

Solution in DMSO -20°C Up to 1 month
Store as aliquots in

tightly sealed vials.

Solution in DMSO 4°C Up to 2 weeks For short-term use.
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Signaling Pathway
Squarunkin A hydrochloride targets the interaction between UNC119 and myristoylated Src

kinase, thereby inhibiting its activation. The following diagram illustrates this signaling pathway.
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UNC119-Mediated Src Kinase Activation and Inhibition by Squarunkin A
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Experimental Workflow for Assessing Src Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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